
Application Notes and Protocols: Use of Sodium
Carbonate in Water Softening Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: disodium;carbonate

Cat. No.: B15948890

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Water hardness, caused primarily by the presence of dissolved calcium (Ca²⁺) and magnesium

(Mg²⁺) ions, poses significant challenges in various industrial and laboratory settings. These

ions can lead to the formation of insoluble precipitates, known as scale, which can foul

equipment, reduce the efficiency of heat exchangers, and interfere with chemical reactions. In

pharmaceutical and drug development, water purity is critical, and hardness can affect the

stability and solubility of drug formulations. Sodium carbonate (Na₂CO₃), also known as soda

ash, is a widely used chemical for water softening. It effectively removes both temporary

(carbonate) and permanent (non-carbonate) hardness by precipitating calcium and magnesium

ions as insoluble carbonates.[1] This document provides detailed application notes,

experimental protocols, and quantitative data on the use of sodium carbonate for water

softening.

Chemical Principles of Water Softening with Sodium
Carbonate

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15948890#bc-rfq
https://stumejournals.com/journals/sbs/2018/4/163.full.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15948890?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sodium carbonate softens water by reacting with dissolved calcium and magnesium salts to

form insoluble precipitates of calcium carbonate (CaCO₃) and magnesium carbonate (MgCO₃).

These precipitates can then be removed by filtration or sedimentation.[1]

The key chemical reactions are as follows:

Removal of Calcium Hardness:

Ca²⁺(aq) + Na₂CO₃(aq) → CaCO₃(s) + 2Na⁺(aq)

Removal of Magnesium Hardness:

Mg²⁺(aq) + Na₂CO₃(aq) → MgCO₃(s) + 2Na⁺(aq)

In the case of temporary hardness, caused by calcium and magnesium bicarbonates, sodium

carbonate is also effective. The reactions are:

Ca(HCO₃)₂(aq) + Na₂CO₃(aq) → CaCO₃(s) + 2NaHCO₃(aq)

Mg(HCO₃)₂(aq) + Na₂CO₃(aq) → MgCO₃(s) + 2NaHCO₃(aq)

The following diagram illustrates the chemical pathway for water softening using sodium

carbonate.
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Figure 1: Chemical pathway of water softening with sodium carbonate.

Quantitative Data on Water Softening Efficiency
The effectiveness of sodium carbonate in water softening is dependent on the initial hardness

of the water and the dosage of sodium carbonate used. The following tables summarize
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quantitative data from various studies on the lime-soda ash process, which utilizes sodium

carbonate.

Table 1: Typical Water Hardness Classification

Hardness Range (mg/L as CaCO₃) Classification

0 - 60 Soft

61 - 120 Moderately Hard

121 - 180 Hard

> 180 Very Hard

Source: Data compiled from multiple sources.

Table 2: Example of Hardness Reduction using Lime-Soda Ash Process

Treatment Stage
Total Hardness
(mg/L as CaCO₃)

Calcium Hardness
(mg/L as CaCO₃)

Magnesium
Hardness (mg/L as
CaCO₃)

Initial Hard Water 350 250 100

After Lime Addition 150 50 100

After Soda Ash

Addition
50 50 0

Note: This is an illustrative example. Actual results will vary based on initial water quality and

treatment conditions.

Table 3: Effect of Sodium Carbonate Dosage on Hardness Reduction (Hypothetical Data for

illustrative purposes)
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Sodium Carbonate
Dosage (mg/L)

Initial Total
Hardness (mg/L as
CaCO₃)

Final Total
Hardness (mg/L as
CaCO₃)

% Hardness
Reduction

50 200 150 25%

100 200 100 50%

150 200 60 70%

200 200 40 80%

Experimental Protocols
Determination of Water Hardness by EDTA Titration
This protocol outlines the procedure to determine the total hardness of a water sample using a

complexometric titration with ethylenediaminetetraacetic acid (EDTA).

Materials:

Burette (50 mL)

Pipette (25 mL or 50 mL)

Erlenmeyer flask (250 mL)

Standard EDTA solution (0.01 M)

Ammonia buffer solution (pH 10)

Eriochrome Black T indicator

Hard water sample

Procedure:

Rinse the burette with the standard EDTA solution and then fill it, ensuring no air bubbles are

present in the tip. Record the initial burette reading.
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Pipette a known volume (e.g., 50 mL) of the hard water sample into a clean Erlenmeyer

flask.

Add 2 mL of the ammonia buffer solution to the water sample to maintain the pH at

approximately 10.

Add a few drops of Eriochrome Black T indicator to the solution. The solution will turn a wine-

red color.

Titrate the water sample with the standard EDTA solution from the burette. Swirl the flask

continuously.

The endpoint is reached when the color of the solution changes from wine-red to a distinct

blue.

Record the final burette reading. The volume of EDTA used is the difference between the

final and initial readings.

Repeat the titration at least two more times to ensure consistent results.

Calculate the total hardness of the water sample using the following formula:

Total Hardness (mg/L as CaCO₃) = (V_EDTA × M_EDTA × 100.09 × 1000) / V_sample

Where:

V_EDTA = Volume of EDTA solution used (L)

M_EDTA = Molarity of EDTA solution (mol/L)

100.09 = Molar mass of CaCO₃ ( g/mol )

V_sample = Volume of water sample (mL)

The following diagram illustrates the experimental workflow for determining water hardness.
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Figure 2: Experimental workflow for EDTA titration.
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Protocol for Water Softening using Sodium Carbonate
This protocol describes how to determine the optimal dosage of sodium carbonate required to

soften a hard water sample.

Materials:

Hard water sample

Sodium carbonate (solid or a standard solution)

A series of beakers or flasks (e.g., 6 x 500 mL)

Magnetic stirrer and stir bars

Filtration apparatus (e.g., filter paper and funnel)

Apparatus for water hardness determination (from Protocol 4.1)

Procedure:

Determine the initial total hardness of the hard water sample using the EDTA titration method

(Protocol 4.1).

Prepare a series of known concentrations of sodium carbonate solutions.

In separate beakers, add a fixed volume of the hard water sample (e.g., 250 mL).

To each beaker, add a different, measured amount of sodium carbonate solution. Include a

control beaker with no sodium carbonate.

Stir each solution for a set amount of time (e.g., 30 minutes) to allow the precipitation

reaction to complete.

Allow the precipitates to settle.

Filter each water sample to remove the precipitated calcium and magnesium carbonates.
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Determine the final total hardness of each filtered water sample using the EDTA titration

method.

Plot a graph of the final water hardness against the dosage of sodium carbonate to

determine the optimal concentration for softening.

The logical relationship for optimizing sodium carbonate dosage is depicted in the following

diagram.
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Figure 3: Logical workflow for optimizing sodium carbonate dosage.
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Conclusion
Sodium carbonate is a highly effective and economical chemical for water softening

applications. By understanding the underlying chemical principles and employing standardized

experimental protocols, researchers and scientists can accurately determine and implement the

optimal conditions for reducing water hardness in their specific applications. The quantitative

data and detailed methodologies provided in these application notes serve as a valuable

resource for achieving consistent and reliable water softening results, thereby ensuring the

quality and integrity of experimental and developmental processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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